Cas no 2248288-42-6 (Tert-butyl 3-(3-methylpiperidin-4-yl)propanoate)

• Product Name: Tert-butyl 3-(3-methylpiperidin-4-yl)propanoate
• CAS No: 2248288-42-6
• MF: C₁₃H₂₅NO₂
• MW: 227.343104124069
• CID: 6430023
• PubChem ID: 137940673
• Update Time: 2025-05-23

Tert-butyl 3-(3-methylpiperidin-4-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• 2248288-42-6
• Tert-butyl 3-(3-methylpiperidin-4-yl)propanoate
• EN300-6511506

• Inchi： 1S/C13H25NO2/c1-10-9-14-8-7-11(10)5-6-12(15)16-13(2,3)4/h10-11,14H,5-9H2,1-4H3
• InChI Key： DTXCOHNFOULWCV-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(CCC1CCNCC1C)=O

Computed Properties

• Exact Mass: 227.188529040g/mol
• Monoisotopic Mass: 227.188529040g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 38.3Ų

Additional information on Tert-butyl 3-(3-methylpiperidin-4-yl)propanoate

Tert-butyl 3-(3-methylpiperidin-4-yl)propanoate (CAS No. 2248288-42-6): A Comprehensive Overview

Tert-butyl 3-(3-methylpiperidin-4-yl)propanoate, identified by its CAS number 2248288-42-6, is a compound of significant interest in the field of pharmaceutical chemistry and drug development. This compound, characterized by its unique structural features, has garnered attention due to its potential applications in the synthesis of bioactive molecules and its role in various chemical reactions. The detailed exploration of this compound not only highlights its chemical properties but also delves into its emerging applications and the latest research findings that underscore its importance.

The molecular structure of Tert-butyl 3-(3-methylpiperidin-4-yl)propanoate consists of a tert-butyl group attached to a propanoate moiety, which is further linked to a 3-methylpiperidine ring. This specific arrangement imparts unique electronic and steric properties to the molecule, making it a versatile intermediate in organic synthesis. The presence of the piperidine ring, particularly the 3-methylpiperidine moiety, suggests potential interactions with biological targets, which has been a focal point in recent pharmacological studies.

In the realm of pharmaceutical research, Tert-butyl 3-(3-methylpiperidin-4-yl)propanoate has been explored as a building block for more complex molecules. Its structural features allow for modifications that can enhance binding affinity and selectivity towards specific biological targets. For instance, derivatives of this compound have been investigated for their potential as kinase inhibitors, where the piperidine ring can be tailored to interact with the active sites of these enzymes. The tert-butyl group, on the other hand, provides steric hindrance that can be leveraged to optimize drug-like properties such as solubility and metabolic stability.

Recent advancements in computational chemistry have further illuminated the potential of Tert-butyl 3-(3-methylpiperidin-4-yl)propanoate in drug design. Molecular docking studies have shown that this compound can effectively bind to various protein targets, including those involved in cancer pathways and inflammatory responses. The ability to predict such interactions computationally has accelerated the discovery process, allowing researchers to design more targeted therapies with greater efficiency.

The synthesis of Tert-butyl 3-(3-methylpiperidin-4-yl)propanoate involves multi-step organic reactions that highlight its complexity and the synthetic challenges it presents. Advanced synthetic methodologies, including transition metal-catalyzed reactions and asymmetric synthesis, have been employed to achieve high yields and enantiopurity. These techniques not only enhance the accessibility of the compound but also open avenues for further structural diversification.

One of the most promising applications of Tert-butyl 3-(3-methylpiperidin-4-yl)propanoate is in the development of novel therapeutic agents. Its structural motifs are reminiscent of established drugs that have shown efficacy in treating various diseases. By leveraging this compound as a scaffold, researchers aim to develop new molecules with improved pharmacokinetic profiles and reduced side effects. Preclinical studies have begun to explore its potential in models of neurological disorders, where the modulation of piperidine-based compounds has shown promise.

The role of Tert-butyl 3-(3-methylpiperidin-4-yl)propanoate in medicinal chemistry is further underscored by its versatility as a precursor for more complex derivatives. Researchers have synthesized analogs of this compound that exhibit enhanced biological activity, demonstrating its importance as a chemical probe. These derivatives have been tested in various assays, providing insights into their mechanisms of action and potential therapeutic applications.

The future prospects for Tert-butyl 3-(3-methylpiperidin-4-yl)propanoate are vast and multifaceted. As computational tools continue to improve, so does our ability to predict and design molecules with specific properties. This compound serves as a testament to the power of interdisciplinary approaches in drug discovery, where chemistry meets biology and computational science. Its continued study is likely to yield new insights into disease mechanisms and novel therapeutic strategies.

In conclusion, Tert-butyl 3-(3-methylpiperidin-4-yl)propanoate (CAS No. 2248288-42-6) is a compound with significant potential in pharmaceutical research and drug development. Its unique structural features make it a valuable intermediate for synthesizing bioactive molecules, while its biological relevance suggests applications in treating various diseases. The latest research findings highlight its importance as a chemical probe and building block for novel therapeutic agents. As our understanding of molecular interactions continues to evolve, compounds like this will play an increasingly critical role in advancing medical science.